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Introduction

The LIMAX® (Maximum Liver Function Capacity) test is a dynamic, quantitative, and non-
invasive diagnostic tool for the real-time assessment of liver function.[1][2][3] The test is
performed at the patient's bedside and provides a precise measurement of the enzymatic
activity of cytochrome P450 1A2 (CYP1A2), an enzyme exclusively and ubiquitously expressed
in hepatocytes.[1][4][5] This document provides detailed application notes and protocols for
conducting the LIMAX® test using intravenously administered 13C-methacetin.

The principle of the LIMAX® test is based on the metabolism of the stable, non-radioactive
isotope 13C-methacetin.[1][6] Following intravenous injection, 3C-methacetin is metabolized by
hepatic CYP1A2 into paracetamol and 3CO:.[1][6][7] The resulting 3CO: is transported to the
lungs and exhaled. The ratio of 13COz2 to *2CO: in the exhaled breath is continuously measured
by the FLIP® (Fast Liver Investigation Package) device, allowing for the calculation of the
maximum liver function capacity (LIMAX® value), expressed in micrograms per kilogram of
body weight per hour (ug/kg/h).[1][8]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the LIMAX® test
protocol.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b021957?utm_src=pdf-interest
https://en.wikipedia.org/wiki/LiMAx_test
https://pmc.ncbi.nlm.nih.gov/articles/PMC9624494/
https://cdn.prod.website-files.com/68d160f0f034e6bc6f658b85/68f34deeb11023b0e62c4ac5_IGV-Research-Innovation-in-Liver-Function-Diagnostics.pdf
https://en.wikipedia.org/wiki/LiMAx_test
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826673/
https://m.youtube.com/watch?v=b1vhqVzvTIo
https://en.wikipedia.org/wiki/LiMAx_test
https://www.nice.org.uk/advice/mib168/resources/limax-system-for-assessing-the-functional-capacity-of-the-liver-pdf-2285963583815365
https://en.wikipedia.org/wiki/LiMAx_test
https://www.nice.org.uk/advice/mib168/resources/limax-system-for-assessing-the-functional-capacity-of-the-liver-pdf-2285963583815365
https://www.researchgate.net/figure/Principle-of-the-LiMAx-test-The-test-starts-with-a-body-weight-adjusted-2-mg-kg_fig1_343784233
https://en.wikipedia.org/wiki/LiMAx_test
https://www.nice.org.uk/advice/mib168/chapter/The-technology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Table 1: 13C-Methacetin Dosage and Administration

Parameter Value Reference
Drug 13C-Methacetin (LiIMAxetin®) [6]
Dosage 2 mg/kg body weight [7]
Administration Route Intravenous bolus injection [7]
Post-injection Flush 20 mL 0.9% sodium chloride [7]

Table 2: LIMAX® Test Parameters and Duration
Parameter Value Reference
Patient Fasting Period At least 3 hours [11[2]
Baseline Measurement 10 to 20 minutes [1]
Total Test Duration Up to 60 minutes [41[6]
Analysis Device FLIP® device [7]

Table 3: Interpretation of LIMAX® Values
LiIMAX® Value (pg/kg/h) Interpretation Reference

> 315 Normal liver function [5161[8]
140 - 314 Limited hepatic impairment [5]6][8]
<140 Significant hepatic impairment [5161[8]

Experimental Protocols

This section provides a detailed, step-by-step methodology for performing the LIMAX® test.

1. Patient Preparation
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Ensure the patient has been fasting for a minimum of three hours prior to the test.[1][2]
Record the patient's body weight to calculate the correct dosage of 13C-methacetin.

The patient should be in a resting state, preferably in a supine or semi-recumbent position,
throughout the test.[2]

Explain the procedure to the patient, including the use of the breathing mask and the
intravenous injection.

. Equipment Setup
Power on the FLIP® device and allow it to perform its self-test and warm-up sequence.

Select a correctly sized breathing mask for the patient and ensure a proper seal to separate
inhaled and exhaled air.[1]

Connect the breathing mask to the FLIP® device.
. Baseline 13C0O2/*2CO2 Measurement
Place the breathing mask on the patient's face.
Initiate the baseline measurement on the FLIP® device.

Collect baseline breath data for 10 to 20 minutes to establish the patient's individual baseline
13C02/12CO:2 ratio.[1]

. BC-Methacetin Administration

Prepare the 13C-methacetin solution for intravenous injection according to the manufacturer's
instructions.

Calculate the required volume of 33C-methacetin based on the patient's body weight (2
mg/kg).[7]

Administer the calculated dose as an intravenous bolus injection.
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Immediately following the injection, flush the intravenous line with 20 mL of 0.9% sodium

chloride solution.[7]
. Real-time Breath Analysis

The FLIP® device will continuously measure the 3C0O2/12CO:z ratio in the patient's exhaled
breath in real-time.[1]

The test continues for a maximum of 60 minutes, during which the device records the
dynamic changes in the 13CO2/12CO: ratio.[4][8]

. Calculation of the LIMAX® Value

The FLIP® device software automatically analyzes the kinetics of the 13C0O2/12CO: ratio over

time.

The software calculates the maximum rate of 33C-methacetin metabolism, which is then
normalized to the patient's body weight to determine the LIMAX® value in pg/kg/h.[1]

Visualizations

Metabolic Pathway of 13C-Methacetin
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Caption: Metabolic pathway of intravenous 13C-methacetin.

Experimental Workflow of the LIMAX® Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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